Cas no 102585-71-7 (3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[2-(4-methylmorpholinium-4-yl)ethyl]-, iodide (1:2))

• Product Name: 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[2-(4-methylmorpholinium-4-yl)ethyl]-, iodide (1:2)
• CAS No: 102585-71-7
• MF: C₁₆H₃₃I₂N₃O
• MW: 537.261668920517
• CID: 150110
• PubChem ID: 59633
• Update Time: 2025-04-19

3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[2-(4-methylmorpholinium-4-yl)ethyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[2-(4-methylmorpholinium-4-yl)ethyl]-, iodide (1:2)
• 4-[2-(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonan-3-yl)ethyl]-4-methylmorpholin-4-ium,diiodide
• 9,9-Dimethyl-3-(2-(4-methylmorpholinio)ethyl)-3-aza-9-azoniabicyclo(3.3.1)nonane diiodide
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 9,9-dimethyl-3-(2-(4-methylmorpholinio)ethyl)-, diiodide
• 102585-71-7
• 9,9-Dimethyl-3-[2-(4-methylmorpholin-4-ium-4-yl)ethyl]-3,9-diazabicyclo[3.3.1]nonan-9-ium diiodide
• DTXSID50907873

• Inchi： 1S/C16H33N3O.2HI/c1-18(2)15-5-4-6-16(18)14-17(13-15)7-8-19(3)9-11-20-12-10-19;;/h15-16H,4-14H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key： ZRIVOCZMSQRSBN-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CC1)CCN1CC2CCCC(C1)[N+]2(C)C

Computed Properties

• Exact Mass: 503.8122
• Monoisotopic Mass: 537.07131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47